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Compound of Interest

Compound Name: 2-Chloro-6-fluoroaniline

Cat. No.: B1301955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-6-fluoroaniline (CAS No. 363-51-9). Adherence to these procedures is critical for

ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Chloro-6-fluoroaniline is a toxic substance that can be harmful if swallowed, inhaled, or

comes into contact with skin.[1][2] It may also cause skin and eye irritation and potential

damage to organs through prolonged or repeated exposure.[1][3] It is very toxic to aquatic life

with long-lasting effects.[1][2] The following personal protective equipment is mandatory for

handling this chemical.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN166 (EU) or OSHA 29 CFR

1910.133 (US)[4][5]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

Nitrile rubber). Gloves must be

inspected prior to use and

disposed of properly after.

EN 374 (EU)[6]

Skin and Body Protection

Protective clothing to prevent

skin exposure. A lab coat is the

minimum requirement.

Respiratory Protection

For nuisance exposures, use a

P95 (US) or P1 (EU) particle

respirator. For higher-level

protection, use an OV/AG/P99

(US) or ABEK-P2 (EU)

respirator cartridges.[4] Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or irritation is

experienced.[5]

NIOSH (US) or CEN (EU)[4]

Handling and Storage Protocol
Proper handling and storage are crucial to prevent exposure and maintain the chemical's

integrity.

Operational Steps for Handling:

Ventilation: Always handle 2-Chloro-6-fluoroaniline in a well-ventilated area or under a

chemical fume hood.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.capotchem.cn/doc/msds_53145-38-3.do
https://www.fishersci.com/store/msds?partNumber=AC119275000&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-1C3C-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzY2ODF8YXBwbGljYXRpb24vcGRmfGFEYzVMMmczTUM4NU1UWTVPVFUxTmpFNE9EUTJMMU5FUWw4eFF6TkRYMGRDWDBWT0xuQmtaZ3w0ZmE4MzQwNTE0ODUzMjdkNjY3ZmU0OWQyMzU5MDExY2Y2NGYxOWIwZDQzZDMwNzljZGZhYTMwYjBiMTFmMWQ1
https://www.capotchem.cn/doc/msds_53145-38-3.do
https://www.fishersci.com/store/msds?partNumber=AC119275000&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_53145-38-3.do
https://www.benchchem.com/product/b1301955?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15848~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:48:20~~2-Chloro-6-fluoroaniline~~
https://www.fishersci.com/store/msds?partNumber=AC355820050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid Contact: Prevent contact with skin, eyes, and clothing.[1] Do not breathe mist, vapors,

or spray.[1]

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[1][4] Do not eat, drink, or smoke in the handling area.[1]

Spill Preparedness: Keep an appropriate spill kit readily available. In case of a spill, evacuate

personnel to a safe area.[4]

Storage Plan:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and chloroformates.[2][5]

Store in a locked-up area.[1][7]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First Aid Procedures
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Exposure Route First Aid Action

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician

immediately.[1][4][8]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a physician

immediately.[1][4]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, also under the eyelids. Remove

contact lenses, if present and easy to do.

Continue rinsing. Consult a physician

immediately.[1][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician or poison

control center immediately.[1][4]

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, follow these procedures to mitigate risks.

Accidental Release Measures:

Personal Precautions: Use personal protective equipment as outlined in Table 1. Ensure

adequate ventilation and evacuate personnel to safe areas.[4]

Containment: Prevent the chemical from entering drains, surface water, or the ground water

system.[2]

Clean-up: For solid spills, sweep up and shovel the material. For liquid spills, soak up with

inert absorbent material (e.g., sand, silica gel, acid binder).[4][9] Place the collected material

into a suitable, closed container for disposal.[4][9] Do not create dust.[4]

Disposal Protocol:
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2-Chloro-6-fluoroaniline and its container must be disposed of as hazardous waste.[1]

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][2]

Do not release into the environment.[1]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling 2-Chloro-6-fluoroaniline in

a laboratory setting.
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Workflow for Handling 2-Chloro-6-fluoroaniline
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Caption: Standard operating procedure for handling 2-Chloro-6-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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